Cas no 72797-23-0 (Methanaminium,N-[4-[[3,4-bis(sulfomethyl)phenyl][4-(dimethylamino)phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-,inner salt, sodium salt (1:1))
72797-23-0 structure
Product Name:Methanaminium,N-[4-[[3,4-bis(sulfomethyl)phenyl][4-(dimethylamino)phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-,inner salt, sodium salt (1:1)
CAS No:72797-23-0
MF:C25H28N2NaO6S2
MW:539.619395256042
CID:572549
PubChem ID:91668131
Update Time:2025-04-19
Methanaminium,N-[4-[[3,4-bis(sulfomethyl)phenyl][4-(dimethylamino)phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-,inner salt, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
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- Methanaminium,N-[4-[[3,4-bis(sulfomethyl)phenyl][4-(dimethylamino)phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-,inner salt, sodium salt (1:1)
- Methanaminium,N-[4-[[3,4-bis(sulfomethyl)phenyl][4-(dimethylamino)phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-,in
- Methanaminium,N-[4-[[3,4-bis(sulfomethyl)phenyl][4-(dimethylamino)phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-,hydroxide, inner salt, sodium salt
- Methanaminium,N-[4-[[3,4-bis(sulfomethyl)phenyl][4-(dimethylamino)phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-,inner salt, sodium salt (9CI)
- Methanaminium, N-(4-((3,4-bis(sulfomethyl)phenyl)(4-(dimethylamino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-methyl-, inner salt, sodium salt (1:1)
- 72797-23-0
- Methanaminium, N-[4-[[3,4-bis(sulfomethyl)phenyl][4-(dimethylamino)phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-, inner salt, sodium salt
- 4-((4-(Dimethylamino)phenyl)(3,4-bis(sulfomethyl)phenyl)methylidene)-2,5-cyclohexadiene-1-dimethyliminium, hydroxide, inner salt, sodium salt
- Methanaminium, N-(4-((3,4-bis(sulfomethyl)phenyl)(4-(dimethylamino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-methyl-, inner salt, sodium salt
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- Inchi: 1S/C25H28N2O6S2.Na/c1-26(2)23-11-7-18(8-12-23)25(19-9-13-24(14-10-19)27(3)4)20-5-6-21(16-34(28,29)30)22(15-20)17-35(31,32)33;/h5-15H,16-17H2,1-4H3,(H-,28,29,30,31,32,33);/q;+1
- InChI Key: GZQSKPXUETXTIX-UHFFFAOYSA-N
- SMILES: S(CC1C=C(C=CC=1CS(=O)(=O)[O-])C(=C1C=CC(C=C1)=[N+](C)C)C1C=CC(=CC=1)N(C)C)(=O)(=O)O.[Na+] |t:14,21|
Computed Properties
- Exact Mass: 539.12864825g/mol
- Monoisotopic Mass: 539.12864825g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.2
- Topological Polar Surface Area: 135Ų
Methanaminium,N-[4-[[3,4-bis(sulfomethyl)phenyl][4-(dimethylamino)phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-,inner salt, sodium salt (1:1) Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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